Cas no 1805658-53-0 (5-Cyano-2-difluoromethoxy-3-methylphenylacetic acid)

• Product Name: 5-Cyano-2-difluoromethoxy-3-methylphenylacetic acid
• CAS No: 1805658-53-0
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 5000654
• Update Time: 2025-06-07

5-Cyano-2-difluoromethoxy-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-difluoromethoxy-3-methylphenylacetic acid

• Inchi： 1S/C11H9F2NO3/c1-6-2-7(5-14)3-8(4-9(15)16)10(6)17-11(12)13/h2-3,11H,4H2,1H3,(H,15,16)
• InChI Key： RGSDRVCBXMSZNN-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC(C#N)=CC=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on 5-Cyano-2-difluoromethoxy-3-methylphenylacetic acid

5-Cyano-2-Difluoromethoxy-3-Methylphenylacetic Acid: A Comprehensive Overview

The compound 5-Cyano-2-difluoromethoxy-3-methylphenylacetic acid (CAS No. 1805658-53-0) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a cyano group, a difluoromethoxy substituent, and a methyl group attached to a phenyl ring, further linked to an acetic acid moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of 5-Cyano-2-difluoromethoxy-3-methylphenylacetic acid in the development of novel bioactive compounds. Its structure allows for diverse interactions with biological systems, particularly in the context of enzyme inhibition and receptor modulation. For instance, researchers have explored its potential as a lead compound in the design of new kinase inhibitors, which are crucial for treating various diseases, including cancer and inflammatory disorders.

The synthesis of 5-Cyano-2-difluoromethoxy-3-methylphenylacetic acid involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the phenyl ring with the desired substituents, followed by the introduction of the acetic acid group. The use of difluoromethoxy groups is particularly interesting due to their ability to enhance the molecule's stability and bioavailability. Recent advancements in catalytic methods have further optimized the synthesis process, reducing production costs and improving yield.

In terms of biological activity, 5-Cyano-2-difluoromethoxy-3-methylphenylacetic acid has shown promising results in preclinical studies. It exhibits selective inhibition against certain enzymes, such as matrix metalloproteinases (MMPs), which are implicated in tumor progression and metastasis. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests potential applications in treating central nervous system disorders. These findings underscore the compound's versatility and its role as a valuable tool in drug discovery.

The environmental impact of 5-Cyano-2-difluoromethoxy-3-methylphenylacetic acid has also been a topic of recent research. Studies indicate that it has a relatively low toxicity profile towards non-target organisms, making it a safer alternative to traditional agrochemicals. Its degradation pathways under various environmental conditions have been thoroughly investigated, revealing that it undergoes rapid hydrolysis in aqueous environments, minimizing its persistence in ecosystems.

From an industrial perspective, the demand for 5-Cyano-2-difluoromethoxy-3-methylphenylacetic acid is driven by its applications in specialty chemicals and fine chemicals markets. Its use as an intermediate in pharmaceutical manufacturing has been particularly significant. The compound's availability through reliable suppliers ensures its accessibility for both academic research and commercial production.

In conclusion, 5-Cyano-2-difluoromethoxy-3-methylphenylacetic acid (CAS No. 1805658-53-0) stands out as a versatile and bioactive compound with wide-ranging applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a key player in modern drug discovery and development efforts.